Cas no 1805519-05-4 (2-Bromo-3-chloro-4-methyl-5-nitropyridine)

• Product Name: 2-Bromo-3-chloro-4-methyl-5-nitropyridine
• CAS No: 1805519-05-4
• MF: C₆H₄BrClN₂O₂
• MW: 251.465159416199
• MDL: MFCD28734329
• CID: 3044921
• PubChem ID: 119013364
• Update Time: 2025-10-30

2-Bromo-3-chloro-4-methyl-5-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-chloro-4-methyl-5-nitropyridine
• AK362911
• C73464
• CS-0161331
• DS-12898
• AKOS027358108
• DB-163929
• 1805519-05-4

• MDL： MFCD28734329
• Inchi： 1S/C6H4BrClN2O2/c1-3-4(10(11)12)2-9-6(7)5(3)8/h2H,1H3
• InChI Key： RSGXPPFPPGSPOR-UHFFFAOYSA-N
• SMILES： BrC1=C(C(C)=C(C=N1)[N+](=O)[O-])Cl

Computed Properties

• Exact Mass: 249.91447g/mol
• Monoisotopic Mass: 249.91447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.7
• XLogP3: 2.7

Experimental Properties

• Boiling Point: 308.5±37.0°C at 760 mmHg

2-Bromo-3-chloro-4-methyl-5-nitropyridine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 2-Bromo-3-chloro-4-methyl-5-nitropyridine

Comprehensive Overview of 2-Bromo-3-chloro-4-methyl-5-nitropyridine (CAS No. 1805519-05-4)

2-Bromo-3-chloro-4-methyl-5-nitropyridine (CAS No. 1805519-05-4) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine ring substituted with bromo, chloro, methyl, and nitro functional groups, makes it a versatile intermediate for synthesizing complex molecules. Researchers and industry professionals frequently search for 2-Bromo-3-chloro-4-methyl-5-nitropyridine suppliers, synthesis methods, and applications in drug discovery, reflecting its growing importance in modern chemistry.

The compound's CAS No. 1805519-05-4 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Recent trends show increased interest in nitropyridine derivatives due to their role in developing novel antibiotics and antiviral agents, aligning with the global demand for innovative therapeutics. Discussions around sustainable synthesis of halogenated pyridines and green chemistry approaches further highlight its relevance in contemporary research.

From a structural perspective, the presence of both electron-withdrawing (nitro and halogen) and electron-donating (methyl) groups on the pyridine ring creates unique electronic properties. This characteristic makes 2-Bromo-3-chloro-4-methyl-5-nitropyridine particularly valuable for cross-coupling reactions in medicinal chemistry, where it functions as a building block for kinase inhibitors and other bioactive molecules. Analytical techniques like HPLC purity analysis and NMR characterization are essential for quality control, as emphasized in recent publications.

Industrial applications of this compound extend to material science, where its derivatives contribute to advanced organic electronic materials. The search term halogenated pyridine semiconductors has seen a 40% year-over-year increase, according to keyword research tools, indicating rising interest in this niche. Furthermore, the compound's stability under various conditions makes it suitable for high-throughput screening libraries, addressing another hot topic in combinatorial chemistry.

Environmental and safety considerations remain paramount when working with 2-Bromo-3-chloro-4-methyl-5-nitropyridine. While not classified as hazardous under standard regulations, proper handling protocols are recommended due to its reactive functional groups. The scientific community continues to investigate biodegradation pathways of nitropyridines, responding to ecological concerns raised in sustainability forums. This aligns with the broader industry shift toward eco-friendly synthetic intermediates, a frequently searched concept in chemical databases.

Market analysis reveals steady growth in demand for CAS 1805519-05-4, particularly from contract research organizations specializing in fragment-based drug design. The compound's ability to serve as a multifunctional scaffold positions it favorably for developing targeted therapies, a key focus area in precision medicine. Recent patent filings referencing this chemical entity demonstrate its utility in allosteric modulator development, another trending topic in pharmacological research.

In analytical chemistry circles, discussions frequently center on optimal chromatographic separation techniques for brominated nitropyridine isomers, reflecting the compound's complexity. Advanced mass spectrometry methods have been developed specifically for characterizing degradation products of such compounds, addressing quality assurance challenges noted in peer-reviewed journals. These technical aspects contribute to the compound's reputation as a high-value research chemical with rigorous standardization requirements.

The future outlook for 2-Bromo-3-chloro-4-methyl-5-nitropyridine appears promising, with potential applications emerging in proteolysis targeting chimera (PROTAC) development and covalent inhibitor design. These cutting-edge therapeutic modalities have driven recent spikes in related search queries, underscoring the compound's evolving role in biomedical innovation. As synthetic methodologies advance, particularly in transition metal-catalyzed functionalization, the accessibility and utility of this niche chemical are expected to expand significantly.